Cas no 21851-05-8 ((1S,2R,6R,9S,10R,11S,14R,15R,17R,18S,20R,23R,24S)-6,10,23-Trimethyl-4-azahexacyclo[12.11.0.02,11.04,9.015,24.018,23]pentacosane-14,17,20-triol)

(1S,2R,6R,9S,10R,11S,14R,15R,17R,18S,20R,23R,24S)-6,10,23-Trimethyl-4-azahexacyclo[12.11.0.02,11.04,9.015,24.018,23]pentacosane-14,17,20-triol structure
21851-05-8 structure
Product Name:(1S,2R,6R,9S,10R,11S,14R,15R,17R,18S,20R,23R,24S)-6,10,23-Trimethyl-4-azahexacyclo[12.11.0.02,11.04,9.015,24.018,23]pentacosane-14,17,20-triol
CAS No:21851-05-8
MF:C27H45NO3
MW:431.651108503342
CID:288476
PubChem ID:16406745
Update Time:2024-03-01

(1S,2R,6R,9S,10R,11S,14R,15R,17R,18S,20R,23R,24S)-6,10,23-Trimethyl-4-azahexacyclo[12.11.0.02,11.04,9.015,24.018,23]pentacosane-14,17,20-triol Chemical and Physical Properties

Names and Identifiers

    • Cevane-3,6,14-triol, (3a,5a,6b,25a)- (9CI)
    • 5a,25bH-Cevane-3a,6b,14-triol (8CI)
    • Benzo[7,8]fluoreno[2,1-b]quinolizine, cevane-3,6,14-triol deriv.
    • Korseveriline
    • (1S,2R,6R,9S,10R,11S,14R,15R,17R,18S,20R,23R,24S)-6,10,23-Trimethyl-4-azahexacyclo[12.11.0.02,11.04,
    • AKOS032435575
    • DTXSID801346574
    • 21851-05-8
    • (1S,2R,6R,9S,10R,11S,14R,15R,17R,18S,20R,23R,24S)-6,10,23-Trimethyl-4-azahexacyclo[12.11.0.02,11.04,9.015,24.018,23]pentacosane-14,17,20-triol
    • Inchi: 1S/C27H45NO3/c1-15-4-5-24-16(2)18-7-9-27(31)20(19(18)14-28(24)13-15)11-21-22(27)12-25(30)23-10-17(29)6-8-26(21,23)3/h15-25,29-31H,4-14H2,1-3H3/t15-,16-,17-,18-,19-,20+,21+,22-,23-,24+,25-,26-,27+/m1/s1
    • InChI Key: NQGYOUYEGZOZBN-QAJIXOGVSA-N
    • SMILES: O[C@@]12CC[C@@H]3[C@@H](C)[C@@H]4CC[C@@H](C)CN4C[C@H]3[C@@H]1C[C@@H]1[C@@]3(C)CC[C@H](C[C@@H]3[C@@H](C[C@H]12)O)O

Computed Properties

  • Exact Mass: 431.33994430g/mol
  • Monoisotopic Mass: 431.33994430g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 0
  • Complexity: 715
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 13
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.9
  • XLogP3: 3.9
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.